Cas no 2026249-25-0 (5-ethyloxolane-3-thiol)

• Product Name: 5-ethyloxolane-3-thiol
• CAS No: 2026249-25-0
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 6147891
• PubChem ID: 20362511
• Update Time: 2025-10-29

5-ethyloxolane-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-ethyloxolane-3-thiol
• EN300-1288849
• 2026249-25-0

• Inchi： 1S/C6H12OS/c1-2-5-3-6(8)4-7-5/h5-6,8H,2-4H2,1H3
• InChI Key： RUSRZEHNRBOJJG-UHFFFAOYSA-N
• SMILES： SC1COC(CC)C1

Computed Properties

• Exact Mass: 132.06088618g/mol
• Monoisotopic Mass: 132.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 10.2Ų

Additional information on 5-ethyloxolane-3-thiol

Comprehensive Analysis of 5-ethyloxolane-3-thiol (CAS No. 2026249-25-0): Properties, Applications, and Industry Trends

5-ethyloxolane-3-thiol (CAS No. 2026249-25-0) is a sulfur-containing heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, characterized by its oxolane (tetrahydrofuran) ring and ethyl-thiol functional group, is increasingly being explored in fields such as flavor and fragrance chemistry, pharmaceutical intermediates, and material science. Its molecular structure, C6H12OS, offers a balance of hydrophobicity and reactivity, making it a valuable building block for synthetic chemists.

The growing interest in 5-ethyloxolane-3-thiol aligns with current industry trends favoring sustainable synthetic methods and bio-based chemicals. Researchers are particularly intrigued by its potential as a green chemistry alternative to traditional sulfur compounds, especially in light of increasing environmental regulations. Recent studies have highlighted its role in catalysis and as a precursor for functional materials, with particular emphasis on its odor profile characteristics that make it relevant for food flavor enhancement applications.

From a technical perspective, 5-ethyloxolane-3-thiol demonstrates interesting stereochemical properties due to its chiral center at the 3-position. This feature has sparked discussions in asymmetric synthesis forums, where users frequently search for information about its enantiomeric separation and optical purity determination. The compound's boiling point (typically ranging between 160-180°C) and solubility profile (moderate in organic solvents, low in water) are often queried parameters in chemical databases.

In the flavor industry, where consumer demand for natural-identical compounds continues to rise, 5-ethyloxolane-3-thiol has been identified as a potential contributor to meaty or roasted flavor profiles. This application has become particularly relevant with the growing plant-based food market, where manufacturers seek authentic flavor solutions. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to characterize and quantify this compound in complex matrices.

The synthesis of 5-ethyloxolane-3-thiol typically involves ring-closing reactions of appropriate diols followed by thiolation steps. Recent patent literature reveals innovative approaches using catalytic hydrogenation and enzyme-mediated processes, reflecting the industry's shift toward more sustainable production methods. These advancements respond to frequent searches about cost-effective synthesis routes and scalable production of specialty chemicals.

Quality control aspects of 5-ethyloxolane-3-thiol frequently appear in technical discussions, particularly regarding impurity profiling and stability testing. The compound's sensitivity to oxidation necessitates proper storage conditions (often under inert atmosphere), a topic that generates numerous queries in chemical handling forums. Analytical challenges such as peak resolution in chromatographic methods and spectral interpretation are also commonly discussed among researchers.

Emerging applications in electronic materials have recently brought 5-ethyloxolane-3-thiol into focus for its potential as a surface modifier or ligand in nanoparticle synthesis. This aligns with the broader nanotechnology trend and responds to frequent searches about functional thiols for material science applications. The compound's molecular geometry and electron density distribution make it particularly interesting for these advanced applications.

From a regulatory standpoint, 5-ethyloxolane-3-thiol falls under general chemical safety guidelines, with particular attention to standard laboratory handling procedures for thiol-containing compounds. The scientific community continues to investigate its ecological impact and biodegradation pathways, topics that frequently appear in environmental chemistry discussions. These studies are particularly relevant given the increasing emphasis on green chemistry metrics in chemical development.

The commercial availability of 5-ethyloxolane-3-thiol has expanded in recent years, with suppliers offering various purity grades (typically 95-99%) to meet different application requirements. Market analyses reveal growing interest from specialty chemical manufacturers, particularly in regions with strong flavor and fragrance industries. This commercial aspect generates numerous queries about supply chain stability and price trends for such niche compounds.

Future research directions for 5-ethyloxolane-3-thiol are likely to focus on its structure-activity relationships in various applications and the development of more efficient synthetic protocols. The compound's versatility ensures it will remain a subject of interest across multiple disciplines, from organic synthesis to applied materials science. As analytical techniques advance, new applications for this interesting molecule are certain to emerge in response to evolving industry needs and scientific curiosity.